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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for storing and handling air-sensitive

strontium nitride (Sr₃N₂). Adherence to these guidelines is critical for ensuring experimental

success, maintaining material integrity, and ensuring laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is strontium nitride and why is it considered air-sensitive?

A1: Strontium nitride (Sr₃N₂) is an inorganic ionic compound with the chemical formula Sr₃N₂.

[1][2] It appears as a golden-yellow to dark brown or black crystalline solid.[1][3] Strontium
nitride is highly reactive and sensitive to both moisture and oxygen in the air.[2][3] It readily

reacts with water, including atmospheric moisture, in a process called hydrolysis, to produce

strontium hydroxide (Sr(OH)₂) and ammonia (NH₃) gas.[1][4] This reaction degrades the

material and can create a hazardous laboratory environment due to the release of ammonia.[3]

Q2: What are the primary hazards associated with handling strontium nitride?

A2: The main hazards of strontium nitride include:

Reactivity with Water: It reacts violently with water to release flammable and toxic ammonia

gas.[5][6][7]
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Health Hazards: Strontium nitride can be harmful if inhaled, swallowed, or comes into

contact with skin.[6] It may cause skin and eye irritation, as well as respiratory irritation.[6][8]

Flammability: While the material itself is not flammable, its reaction with water produces

flammable gas.[5][7]

Q3: What is the proper way to store strontium nitride?

A3: Strontium nitride must be stored in a tightly sealed container in a cool, dry, and well-

ventilated place, away from any source of moisture.[3][6] The ideal storage method is under an

inert atmosphere, such as argon or nitrogen, to prevent any contact with air and humidity.[3][9]

A glovebox or a desiccator containing a suitable drying agent are highly recommended for

storage.[9][10]

Q4: What type of personal protective equipment (PPE) should be worn when handling

strontium nitride?

A4: When handling strontium nitride, it is imperative to wear appropriate personal protective

equipment (PPE) to prevent exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[6][8]

Skin Protection: Impervious gloves (such as nitrile or neoprene) and a lab coat or protective

clothing.[6][11]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved

respirator is necessary.[6][8]

Troubleshooting Guides
Problem: My strontium nitride powder has changed color and/or has a strong ammonia smell.

Cause: This is a clear indication of decomposition due to exposure to moisture and air. The

ammonia smell is a result of the hydrolysis reaction.[1][3]

Solution: The contaminated material is likely no longer suitable for most applications. It

should be disposed of according to your institution's hazardous waste disposal procedures.
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To prevent this in the future, stringently follow the recommended storage and handling

protocols, ensuring the material is always kept under a dry, inert atmosphere.[9][12]

Problem: I observe poor reactivity or inconsistent results in my experiments using strontium
nitride.

Cause: This could be due to partial degradation of the strontium nitride. Even small

amounts of exposure to air can lead to the formation of strontium oxide and strontium

hydroxide impurities, which can interfere with your reaction.[1][13]

Solution:

Verify Storage Conditions: Ensure that your storage container is airtight and that the inert

atmosphere is maintained.[9]

Handle Exclusively in an Inert Environment: All weighing and transferring of strontium
nitride should be performed inside a glovebox with low oxygen and moisture levels (<1

ppm is ideal).[14][15]

Use Fresh Material: If you suspect your current stock is compromised, it is best to use a

fresh, unopened container of strontium nitride.

Problem: The pressure in my reaction vessel increases unexpectedly after adding strontium
nitride.

Cause: If your reaction solvent or other reagents contain trace amounts of water, the

strontium nitride will react to produce ammonia gas, leading to a pressure buildup.[1]

Solution:

Use Anhydrous Solvents and Reagents: Ensure all solvents and reagents are rigorously

dried and de-gassed before use.[16]

Work in an Inert Atmosphere: Assembling your reaction apparatus inside a glovebox will

minimize the introduction of atmospheric moisture.[14]
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Ventilation: Ensure your reaction setup has a proper pressure relief system, such as a

bubbler, to safely vent any gas produced.[12]

Data Presentation
Table 1: Physical and Chemical Properties of Strontium Nitride

Property Value Reference

Chemical Formula Sr₃N₂ [2]

Molar Mass 290.87 g/mol [1]

Appearance
Golden-yellow to dark

brown/black crystalline solid
[1][3]

Melting Point ~1200 °C [1]

Density 3.87 g/cm³ at 25 °C [1]

Reactivity with Water
Reacts to form Sr(OH)₂ and

NH₃
[1][4]

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Reference

Atmosphere Inert (Argon or Nitrogen) [3][9]

Temperature Cool, ambient [3]

Humidity Dry, avoid all moisture [5][6]

Handling Environment
Glovebox (<1 ppm O₂, <1 ppm

H₂O)
[14][15]

Experimental Protocols
Protocol 1: Handling and Weighing Strontium Nitride in a Glovebox
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Preparation: Ensure the glovebox is purged and has a stable inert atmosphere (e.g., argon

or nitrogen) with oxygen and moisture levels below 1 ppm.[14][15]

Transfer Materials: Introduce the sealed container of strontium nitride, a clean, dry

weighing boat or vial, and a spatula into the glovebox antechamber.

Evacuate and Refill: Evacuate and refill the antechamber with the inert glovebox gas at least

three times to remove any atmospheric contaminants.[14]

Transfer into Glovebox: Once the antechamber is purged, bring the materials into the main

glovebox chamber.

Equilibration: Allow the strontium nitride container to equilibrate to the glovebox

temperature before opening to prevent condensation.

Weighing: Carefully open the container and use the spatula to transfer the desired amount of

strontium nitride to the weighing boat or vial on a tared balance inside the glovebox.

Sealing: Immediately and securely seal the main strontium nitride container. Also, seal the

container with the weighed sample.

Cleanup: Clean any spills within the glovebox immediately using appropriate methods.

Removal from Glovebox: Transfer the sealed containers out of the glovebox via the

antechamber, following the proper evacuation and refilling procedure.[14]

Mandatory Visualizations
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Caption: Workflow for the proper storage and handling of strontium nitride.
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Caption: Logical diagram illustrating the decomposition of strontium nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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